BENGHE Methodological & Application

Check Availability & Pricing

ABIL® WE 09: Application in Anhydrous and
Water-Resistant Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ABIL WE 09

Cat. No.: B1166086

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABIL® WE 09 is a versatile and robust water-in-oil (W/O) emulsifier blend, scientifically
designed for creating stable and aesthetically pleasing cosmetic and pharmaceutical
formulations. Its unique composition allows for the development of products with enhanced
water resistance and a pleasant skin feel, making it particularly suitable for anhydrous and
water-resistant applications such as sunscreens, long-lasting foundations, and protective skin
creams. This document provides detailed application notes and protocols for the effective
utilization of ABIL® WE 09 in research and development settings.

ABIL® WE 09 is a blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and
Hexyl Laurate.[1][2][3] This combination of a polyglycerol fatty acid ester with a silicone
surfactant results in a liquid, cold-processable emulsifier with a low Hydrophilic-Lipophilic
Balance (HLB) of approximately 5, making it an excellent choice for stabilizing W/O emulsions.
[4] Its liquid form at room temperature simplifies handling and processing, offering formulators
greater flexibility.[4]

Features and Benefits

The application of ABIL® WE 09 in anhydrous and water-resistant products is underpinned by
a range of beneficial properties:
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o Excellent Emulsification Power: Capable of creating stable W/O emulsions with a fine droplet
size, which is crucial for long-term stability and a smooth product texture.[4]

» High Compatibility: Shows high compatibility with a wide variety of cosmetic oils, waxes, and
active ingredients, including both organic and physical UV filters.[2][3][5]

o Enhanced Water Resistance: Formulations with ABIL® WE 09 exhibit superior water
repellency, a critical attribute for sun care and long-wear color cosmetic products.

» Cold Processable: The ability to create emulsions in a cold process offers significant
advantages, including reduced energy consumption and the ability to incorporate heat-
sensitive active ingredients.[4]

o Superior Stability: Produces emulsions with excellent stability against temperature
fluctuations (both heat and freeze/thaw cycles), a key factor in ensuring product shelf-life and
reliability.[2][3][5]

o Aesthetic Appeal: Contributes to a pleasant, non-greasy skin feel, which is often a challenge
in traditional W/O emulsions.

Data Presentation

The following tables summarize key quantitative data for formulating with ABIL® WE 09.
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Parameter Value Unit Source
Polyglyceryl-4
Isostearate (and)
INCI Name Cetyl PEG/PPG-10/1 - [11[2][3]
Dimethicone (and)
Hexyl Laurate
Colorless to light
Appearance o - [4]
yellow liquid
HLB Value approx. 5 - [4]
Recommended Usage
40-6.0 % wiw [4]
Level
Oil Phase Content 19-35 % [4]
Viscosity (Dynamic) 130 - 380 mPa:-s [4]
Density 0.89-0.93 g/cm3 [4]
Flash Point 150 °C [4]
Recommended
Component . Purpose
Concentration (% wiw)
ABIL® WE 09 40-6.0 Primary W/O Emulsifier
Oil Phase (Cosmetic Oils &
) 19-35 External Phase
Emollients)
Waxes (e.g., Beeswax, ) N
) 15-3.0 Consistency and Stability
Candelilla Wax)
Aqueous Phase 60 - 80 Internal Phase
Electrolytes (e.g., Sodium Droplet Coalescence
05-10

Chloride)

Prevention

Experimental Protocols
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Protocol 1: Preparation of a Water-Resistant W/O
Sunscreen Lotion (Cold Process)

This protocol outlines the cold-process preparation of a water-resistant sunscreen lotion using
ABIL® WE 09.

Materials:
e Phase A (Oil Phase):
o ABIL® WE 09: 5.0%
o Octocrylene (UV Filter): 10.0%
o Homosalate (UV Filter): 8.0%
o Ethylhexyl Salicylate (UV Filter): 5.0%
o Butyl Methoxydibenzoylmethane (UV Filter): 3.0%
o Caprylic/Capric Triglyceride (Emollient): 10.0%
o Dimethicone (Emollient): 2.0%
e Phase B (Aqueous Phase):
o Deionized Water: 55.5%
o Glycerin (Humectant): 1.0%
o Sodium Chloride (Stabilizer): 0.5%
e Phase C (Preservative):
o Phenoxyethanol (and) Ethylhexylglycerin: As required

Procedure:
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Prepare Phase A: In a primary beaker, combine all ingredients of the oil phase (Phase A).
Mix at room temperature until all components are fully dissolved and the phase is
homogenous.

Prepare Phase B: In a separate beaker, dissolve the sodium chloride in the deionized water,
then add the glycerin. Stir until the solution is clear.

Emulsification: Slowly add the aqueous phase (Phase B) to the oil phase (Phase A) under
continuous, high-shear homogenization (e.g., using a rotor-stator homogenizer). Maintain a
high mixing speed throughout the addition to ensure the formation of a fine emulsion.

Homogenization: Continue to homogenize the mixture for an additional 5-10 minutes after all
of Phase B has been added to ensure a stable and uniform droplet size.

Final Additions: Reduce the mixing speed to a gentle stir and add the preservative (Phase
C). Continue mixing until the preservative is evenly distributed.

Characterization: Analyze the final formulation for viscosity, droplet size, pH, and stability.

Protocol 2: In-Vitro Evaluation of Water Resistance

This protocol describes an in-vitro method to assess the water resistance of a formulation

containing ABIL® WE 09, adapted from sunscreen testing guidelines.

Materials:

Polymethyl Methacrylate (PMMA) plates

Formulated product (e.g., sunscreen from Protocol 1)
Deionized water

Water bath or suitable immersion vessel

UV-Vis Spectrophotometer with an integrating sphere (for SPF assessment) or other suitable
analytical instrument to quantify the remaining product.

Procedure:
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o Sample Application: Apply a uniform film of the test product onto the surface of a PMMA
plate at a concentration of 1.5 - 2.0 mg/cm2. Allow the film to dry for 15-20 minutes at room
temperature.

« Initial Measurement (Pre-immersion): Measure the initial absorbance or Sun Protection
Factor (SPF) of the product-coated plate.

e Immersion: Immerse the plate in a water bath containing deionized water at a controlled
temperature (e.g., 25-30°C). The immersion duration should align with the desired water-
resistance claim (e.g., 40 minutes for "water-resistant” or 80 minutes for "very water-
resistant”). Gentle agitation of the water is recommended.

e Drying: After the specified immersion time, carefully remove the plate from the water bath
and allow it to air dry completely without blotting or wiping.

» Final Measurement (Post-immersion): Once the plate is dry, re-measure the absorbance or
SPF.

» Calculation of Water Resistance: Calculate the percentage of water resistance using the
following formula:

o Water Resistance (%) = (Post-immersion SPF / Pre-immersion SPF) * 100

o Aresult of >50% retention is generally considered water-resistant.

Protocol 3: Accelerated Stability Testing

This protocol outlines a method for assessing the physical stability of an emulsion formulated
with ABIL® WE 09 under accelerated conditions.

Materials:
o Formulated product in its final packaging
o Temperature-controlled ovens/chambers

o Refrigerator/Freezer

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Centrifuge
Procedure:
o High-Temperature Stability:

o Store samples of the product at elevated temperatures (e.g., 40°C and 50°C) for a period
of 1 to 3 months.

o Atregular intervals (e.g., 1, 2, 4, 8, and 12 weeks), visually inspect the samples for any
signs of instability, such as phase separation, creaming, color change, or odor change.

o Measure physical parameters like viscosity and pH to quantify any changes.
o Freeze-Thaw Cycle Stability:

o Subject the product to a series of freeze-thaw cycles. A typical cycle consists of storing the
product at -10°C for 24 hours, followed by 24 hours at room temperature (25°C).

o Perform a minimum of 3-5 cycles.

o After the cycling is complete, visually inspect the samples for any signs of instability and
measure physical parameters.

o Centrifugation Test:
o Place a sample of the emulsion in a centrifuge tube.

o Centrifuge the sample at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30
minutes).

o After centrifugation, examine the sample for any signs of phase separation or creaming.

Mandatory Visualizations
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Caption: Emulsification mechanism of ABIL® WE 09 in a W/O formulation.
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Caption: Experimental workflow for preparing a W/O emulsion with ABIL® WE 09.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ABIL® WE 09: Application in Anhydrous and Water-
Resistant Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166086#abil-we-09-application-in-anhydrous-and-
water-resistant-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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